5-Bromo-3-cyclopropoxypicolinic acid

• Molecular Formula: C9H8BrNO3
• Molecular Weight: 258.07 g/mol
• SMILES: C1CC1OC2=C(N=CC(=C2)Br)C(=O)O
• InChI: InChI=1S/C9H8BrNO3/c10-5-3-7(14-6-1-2-6)8(9(12)13)11-4-5/h3-4,6H,1-2H2,(H,12,13)
• InChIKey: OQTYTFXASADFGN-UHFFFAOYSA-N

5-Bromo-3-cyclopropoxypicolinic Acid – Structural Overview and Procurement-Relevant Identity

5-Bromo-3-cyclopropoxypicolinic acid (CAS 1243350-04-0; molecular formula C₉H₈BrNO₃; molecular weight 258.07 g/mol) is a heterocyclic picolinic acid derivative bearing a bromine atom at the pyridine 5-position and a cyclopropoxy ether at the 3-position . This substitution pattern furnishes two chemically orthogonal handles: an aryl bromide amenable to transition-metal-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, etc.) and a compact cyclic alkyl ether that modulates physicochemical properties including lipophilicity, pKa, and metabolic susceptibility relative to simple alkoxy or hydroxy analogs [1]. The compound is primarily sourced as a research-grade synthetic building block (typical commercial purity ≥95%) for medicinal chemistry and agrochemical discovery programs .

1 Pd-catalyzed cross-coupling building block via 5-Br handle

2 3-Cyclopropoxy for metabolic modulation in lead optimization

3 High Fsp³ building block for fragment-based screening libraries

4 Orthogonal handles: carboxylic acid and aryl bromide

• [1] Stepan, A.F.; Kauffman, G.W.; Keefer, C.E.; Verhoest, P.R.; Edwards, M.P. Evaluating the Differences in Cycloalkyl Ether Metabolism Using the Design Parameter 'Lipophilic Metabolism Efficiency' (LipMetE) and a Matched Molecular Pairs Analysis. Journal of Medicinal Chemistry 2013, 56(17), 6985–6990. View Source

Why 5-Bromo-3-cyclopropoxypicolinic Acid Cannot Be Casually Replaced by In-Class Analogs

Picolinic acid derivatives substituted at the 3- and 5-positions exhibit widely divergent physicochemical and reactivity profiles that preclude simple interchange. The 3-cyclopropoxy group confers a distinct combination of conformational constraint, modulated pKa, and altered susceptibility to cytochrome P450-mediated oxidation compared to the 3-methoxy, 3-hydroxy, or unsubstituted analogs [1]. Simultaneously, the 5-bromo substituent serves as a critical synthetic linchpin for downstream diversification via cross-coupling chemistry; its removal (as in 3-cyclopropoxypicolinic acid) eliminates this key reactivity handle [2]. These dual structural features are interdependent—the cyclopropoxy group's electronic influence on the pyridine ring can affect the reactivity of the 5-bromo group in palladium-catalyzed transformations, meaning that analog-based yield or selectivity expectations may not translate directly [1]. Procurement decisions based solely on picolinic acid scaffold similarity therefore risk compromised synthetic efficiency, altered lead compound pharmacokinetics, or failed structure-activity relationship (SAR) extrapolation.

3-alkoxy/hydroxy 3-methoxy or 3-hydroxy analogs alter pKa, metabolic stability, and conformational profile; SAR may not transfer.

non-halogenated 3-Cyclopropoxypicolinic acid lacks the 5-Br cross-coupling handle, limiting late-stage diversification.

5-Br only 5-Bromopicolinic acid without 3-cyclopropoxy group misses metabolic shield and spatial constraint features.

• [1] Shanu-Wilson, J. Metabolism of Cyclopropyl Groups: A Double-Edged Sword. Hypha Discovery Blog, 2021. Discusses reduced CYP-mediated oxidation susceptibility of cyclopropyl-containing compounds vs. linear alkyl analogs. View Source
• [2] Chen, Y.; et al. Straightforward and Efficient Synthesis of 3-Benzyloxy-4-bromopicolinate Ester and 3-Benzyloxy-5-bromopicolinate Ester, Common Building Blocks for Pharmaceuticals and Agrochemicals. Tetrahedron Letters 2011, 52, 6611–6614. Demonstrates the synthetic utility of bromo-substituted picolinate esters as cross-coupling building blocks. View Source

Quantitative Differentiation Evidence: 5-Bromo-3-cyclopropoxypicolinic Acid vs. Closest Structural Analogs

Predicted pKa Modulation by the 3-Cyclopropoxy Group vs. Methoxy, Hydroxy, and Unsubstituted Analogs

The predicted acid dissociation constant (pKa) of 5-bromo-3-cyclopropoxypicolinic acid is 2.73±0.36, which is lower (more acidic) than the 3-methoxy analog (pKa 3.30±0.10) but comparable to the 3-hydroxy analog (pKa 2.51±0.25) and substantially more acidic than 5-bromopicolinic acid lacking a 3-substituent (pKa 3.41±0.10) . The cyclopropoxy group's electron-withdrawing inductive effect reduces the carboxylic acid pKa by approximately 0.6–0.7 log units relative to the unsubstituted or 3-methoxy variants. This difference in ionization state at physiological pH (7.4) has direct consequences for aqueous solubility, protein binding, and membrane permeability in biological assays [1].

pKa Modulation

Data to verify

ΔpKa ≈ −0.6 vs 3-methoxy
Target pKa 2.73±0.36

Ionization shift may influence solubility and permeability in assays.

Predicted values; confirm experimentally.

Evidence Dimension	Predicted acid dissociation constant (pKa) of the carboxylic acid group
Target Compound Data	pKa = 2.73 ± 0.36 (predicted, ACD/Labs)
Comparator Or Baseline	5-Bromo-3-methoxypicolinic acid: pKa = 3.30 ± 0.10; 5-Bromo-3-hydroxypicolinic acid: pKa = 2.51 ± 0.25; 5-Bromopicolinic acid: pKa = 3.41 ± 0.10 (all predicted, ACD/Labs)
Quantified Difference	ΔpKa ≈ -0.57 to -0.68 vs. 3-methoxy and unsubstituted analogs; ΔpKa ≈ +0.22 vs. 3-hydroxy analog
Conditions	Predicted values using ACD/Labs Percepta; reported on ChemicalBook for each compound

Why This Matters

A pKa shift of ~0.6 units alters the ratio of ionized to neutral species at a given pH, which directly impacts aqueous solubility, logD, and passive membrane permeability—critical parameters governing both in vitro assay behavior and oral bioavailability potential.

• [1] Manallack, D.T.; Prankerd, R.J.; Yuriev, E.; et al. The Significance of Acid/Base Properties in Drug Discovery. Chemical Society Reviews 2013, 42(2), 485–496. Review establishing the importance of pKa in modulating drug solubility, permeability, and formulation. View Source

Predicted Boiling Point and Density Differentiation Among 3-Substituted 5-Bromo-Picolinic Acid Derivatives

5-Bromo-3-cyclopropoxypicolinic acid exhibits a predicted boiling point of 377.2±42.0 °C, which is intermediate between the 3-methoxy analog (333.8±42.0 °C) and the 3-hydroxy analog (446.4±45.0 °C), and substantially higher than 5-bromopicolinic acid (319.5±27.0 °C) . The predicted density follows a similar pattern: target compound 1.783±0.06 g/cm³ vs. 1.713±0.06 (3-methoxy), 1.985±0.06 (3-hydroxy), and 1.813±0.06 g/cm³ (unsubstituted) . The 57.7 °C boiling point elevation over the 3-methoxy analog reflects the stronger intermolecular interactions imparted by the more polarizable cyclopropoxy ring system, which is relevant to distillation-based purification and thermal stability assessment during storage.

Physical Properties

Data to verify

BP 377.2±42.0 °C, density 1.783±0.06 g/cm³
ΔBP +43 °C vs 3-methoxy, −69 °C vs 3-hydroxy

Differences impact purification and storage protocol selection.

Predicted values; verify before scale-up.

Evidence Dimension	Predicted boiling point and density
Target Compound Data	Boiling point: 377.2±42.0 °C; Density: 1.783±0.06 g/cm³ (predicted)
Comparator Or Baseline	5-Bromo-3-methoxypicolinic acid: BP 333.8±42.0 °C, Density 1.713±0.06; 5-Bromo-3-hydroxypicolinic acid: BP 446.4±45.0 °C, Density 1.985±0.06; 5-Bromopicolinic acid: BP 319.5±27.0 °C, Density 1.813±0.06 (all predicted)
Quantified Difference	ΔBP: +43.4 °C vs. 3-methoxy, −69.2 °C vs. 3-hydroxy, +57.7 °C vs. unsubstituted; ΔDensity: +0.070 g/cm³ vs. 3-methoxy, −0.202 g/cm³ vs. 3-hydroxy, −0.030 g/cm³ vs. unsubstituted
Conditions	Predicted values (ACD/Labs) reported on ChemicalBook for each compound

Why This Matters

These physicochemical differences affect purification strategy selection (distillation, recrystallization, chromatography), long-term storage conditions, and formulation behavior in screening cascades, making direct analog substitution inadvisable without re-optimization of downstream protocols.

Metabolic Stability Differentiation: Cyclopropoxy vs. Methoxy Ethers in CYP450-Mediated Oxidation

The cyclopropoxy substituent in 5-bromo-3-cyclopropoxypicolinic acid is expected to confer superior resistance to cytochrome P450 (CYP)-mediated oxidative O-dealkylation compared to the 3-methoxy analog. This expectation is based on the established principle that the elevated C–H bond dissociation energy of the cyclopropyl ring (~106 kcal/mol for cyclopropane C–H bonds vs. ~96–98 kcal/mol for typical aliphatic C–H bonds in methoxy groups) reduces susceptibility to the initial hydrogen-atom abstraction step catalyzed by CYP enzymes [1]. In matched molecular pair analyses of cycloalkyl ethers, Stepan et al. (2013) demonstrated that metabolic stability differences could be largely rationalized through lipophilicity changes (LipMetE), with cyclopropyl ethers generally showing reduced intrinsic clearance relative to their acyclic counterparts [2]. While direct microsomal stability data for this specific compound have not been published, the class-level behavior of cyclopropyl ethers predicts a meaningful metabolic half-life advantage over the 3-methoxy analog, which is susceptible to rapid CYP-mediated O-demethylation to the 3-hydroxy derivative [1][3].

Metabolic Stability

Class-level inference

Cyclopropyl C–H BDE ≈106 kcal/mol; reduced CYP oxidation expected vs methoxy (class-level).

May offer metabolic stabilization over 3-methoxy analog.

Direct microsomal stability data not yet published.

Evidence Dimension	Predicted relative resistance to CYP450-mediated oxidative O-dealkylation
Target Compound Data	Cyclopropoxy C–H BDE ≈ 106 kcal/mol; reduced CYP oxidation susceptibility (class-level inference from cyclopropyl-containing drug molecules)
Comparator Or Baseline	3-Methoxy analog: aliphatic C–H BDE ≈ 96–98 kcal/mol; known susceptibility to CYP-mediated O-demethylation to 3-hydroxy metabolite
Quantified Difference	C–H BDE difference ≈ 8–10 kcal/mol; Stepan et al. (2013) demonstrated cyclopropyl-to-acyclic ether intrinsic clearance ratios ranging from ~0.3 to 0.7 in human liver microsomes across multiple matched pairs [2]
Conditions	Class-level inference from human liver microsome (HLM) intrinsic clearance data on cycloalkyl ether matched molecular pairs; C–H BDE values from literature

Why This Matters

If a research program has encountered rapid O-dealkylation-mediated clearance with 3-methoxy or 3-ethoxy picolinic acid leads, the 3-cyclopropoxy variant offers a structurally conservative substitution that is predicted to reduce metabolic liability without introducing substantial changes to molecular size or hydrogen-bonding capacity, thereby preserving target binding while potentially improving pharmacokinetic half-life.

• [1] Shanu-Wilson, J. Metabolism of Cyclopropyl Groups: A Double-Edged Sword. Hypha Discovery Blog, September 2021. Discusses the high C–H bond dissociation energy of cyclopropyl rings and reduced CYP-mediated oxidation susceptibility, with examples including pitavastatin and Merck IDO1 inhibitors. View Source
• [2] Stepan, A.F.; Kauffman, G.W.; Keefer, C.E.; Verhoest, P.R.; Edwards, M.P. Evaluating the Differences in Cycloalkyl Ether Metabolism Using the Design Parameter 'Lipophilic Metabolism Efficiency' (LipMetE) and a Matched Molecular Pairs Analysis. J. Med. Chem. 2013, 56(17), 6985–6990. View Source
• [3] Talele, T.T. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J. Med. Chem. 2016, 59(19), 8712–8756. Comprehensive review of cyclopropyl group contributions to metabolic stability, potency, and pharmacokinetic properties. View Source

Synthetic Utility: The 5-Bromo Group as a Cross-Coupling Handle Absent in Non-Halogenated Cyclopropoxy-Picolinic Acid Analogs

The 5-bromo substituent in 5-bromo-3-cyclopropoxypicolinic acid provides a versatile synthetic handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, etc.) that is entirely absent in the non-halogenated analog 3-cyclopropoxypicolinic acid (CAS 1243369-07-4, MW 179.17) . In the broader class of 5-bromopicolinate esters, Suzuki-Miyaura coupling with arylboronic acids has been reported with isolated yields of 70–98% under optimized conditions . The electron-withdrawing nature of the pyridine ring and the 2-carboxylic acid/ester group activates the 5-position bromine toward oxidative addition with Pd(0) catalysts, making this position particularly suitable for late-stage diversification of lead compounds. In contrast, 3-cyclopropoxypicolinic acid offers no equivalent diversification handle at the 5-position, limiting its utility to targets where the unsubstituted pyridine ring is desired .

Cross-Coupling Handle

Class-level inference

Target: 5-Br present vs non-halogenated: absent

Suzuki/Buchwald-Hartwig enabled

Enables 5-position diversification for SAR exploration.

Typical Suzuki yields 70–98% for related 5-bromopicolinate esters.

Evidence Dimension	Availability of a C–Br bond for transition-metal-catalyzed cross-coupling diversification
Target Compound Data	One C(sp²)–Br bond at pyridine 5-position; amenable to Suzuki, Buchwald-Hartwig, Sonogashira, and other Pd-catalyzed couplings
Comparator Or Baseline	3-Cyclopropoxypicolinic acid (CAS 1243369-07-4): no halogen substituent; no cross-coupling handle available. 5-Bromopicolinic acid (CAS 30766-11-1): 5-Br present but no 3-cyclopropoxy group for metabolic stabilization
Quantified Difference	Qualitative difference: presence vs. absence of a cross-coupling-competent C–Br bond. Typical Suzuki yields for 5-bromopicolinate esters: 70–98% (literature range)
Conditions	Reported Suzuki-Miyaura coupling conditions: Pd(PPh₃)₄ or PdCl₂/ligand systems, arylboronic acids, aqueous or organic solvent, room temperature to 80 °C

Why This Matters

For medicinal chemistry programs requiring parallel library synthesis or late-stage functionalization, the 5-bromo handle enables a diversity of C–C and C–N bond-forming reactions that are impossible with the non-halogenated analog, making 5-bromo-3-cyclopropoxypicolinic acid the preferred building block when downstream SAR exploration at the 5-position is anticipated.

Conformational Constraint and sp³ Character: Cyclopropoxy vs. Linear Alkoxy at the 3-Position

The cyclopropoxy group in 5-bromo-3-cyclopropoxypicolinic acid introduces greater conformational constraint and a higher fraction of sp³-hybridized carbon atoms (Fsp³) compared to the linear 3-methoxy or 3-ethoxy analogs [1]. Cyclopropyl-containing fragments are increasingly valued in fragment-based drug discovery (FBDD) for their ability to project substituents in three dimensions, thereby exploring chemical space inaccessible to planar, sp²-rich heterocycles [2]. The cyclopropyl ring's defined geometry (bond angles compressed to ~60° vs. ~109.5° for tetrahedral carbon) restricts rotational freedom of the 3-substituent, which can translate into enhanced binding affinity when the constrained conformation matches the receptor-bound pose, reducing the entropic penalty of binding [1][3]. In DNA-encoded library (DEL) synthesis and other combinatorial chemistry platforms, the cyclopropoxy group offers a structurally differentiated building block that expands the three-dimensional diversity of screening collections relative to libraries built exclusively from linear alkoxy or unsubstituted picolinic acid monomers [2].

3D Character

Class-level inference

Fsp³ = 0.56 (cyclopropoxy) vs 0.14 (methoxy)
Constrained geometry (C–C–C ~60°)

Increases three-dimensionality for fragment-based screening.

Fsp³ calculated from molecular formula.

Evidence Dimension	Conformational constraint and fraction of sp³-hybridized carbon (Fsp³)
Target Compound Data	3-Cyclopropoxy group: three sp³ carbons in a constrained cyclopropyl ring (C–C–C bond angle ~60°); Fsp³ (target compound) = 5 sp³ carbons / 9 total carbons = 0.56
Comparator Or Baseline	3-Methoxy analog: one sp³ carbon in freely rotating methyl group; Fsp³ = 1/7 = 0.14. 3-Hydroxy analog: zero sp³ carbons in substituent; Fsp³ = 0/6 = 0.00
Quantified Difference	Fsp³ difference: +0.42 vs. 3-methoxy analog; +0.56 vs. 3-hydroxy analog. Torsional degrees of freedom reduced by 2 vs. 3-methoxy (loss of O–CH₃ rotation)
Conditions	Fsp³ calculated from molecular formula; conformational constraint inferred from cyclopropane ring geometry (bond angle ~60°; C–C bond length ~1.51 Å)

Why This Matters

In drug discovery programs where increasing three-dimensionality (higher Fsp³) correlates with improved clinical success rates and reduced promiscuity, the cyclopropoxy variant offers an architecturally distinct building block that cannot be replicated by simple alkoxy or hydroxy substitution, making it a strategically valuable component of fragment and DEL screening libraries.

• [1] Talele, T.T. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J. Med. Chem. 2016, 59(19), 8712–8756. Discusses cyclopropyl contributions to conformational constraint, metabolic stability, and pharmacokinetic properties. View Source
• [2] Design, Synthesis and Applications of Three-Dimensional Building Blocks for Fragment-Based Drug Discovery. PhD Thesis, 2023. Details the use of 3D cyclopropyl building blocks in fragment elaboration and covalent fragment generation. Available at: https://core.ac.uk/works/126996392 View Source
• [3] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52(21), 6752–6756. Seminal paper establishing the correlation between higher Fsp³ and improved clinical candidate quality. View Source

Recommended Application Scenarios for 5-Bromo-3-cyclopropoxypicolinic Acid Based on Differential Evidence

Lead Optimization of CYP-Metabolized Picolinic Acid Series: Replacing Metabolically Labile 3-Alkoxy Groups

When a medicinal chemistry program has identified a 3-methoxy- or 3-ethoxy-substituted picolinic acid lead compound with promising potency but unacceptable microsomal clearance due to CYP-mediated O-dealkylation, 5-bromo-3-cyclopropoxypicolinic acid serves as a direct structural replacement that is predicted, on the basis of cyclopropoxy ether class behavior, to reduce intrinsic clearance while maintaining the 5-bromo handle for parallel SAR exploration [1][2]. The predicted pKa shift (Δ ≈ −0.6 vs. 3-methoxy) should be factored into permeability and solubility assessments during the replacement campaign .

Parallel Library Synthesis via 5-Position Suzuki-Miyaura Diversification

For hit-to-lead programs requiring rapid exploration of aryl/heteroaryl substituents at the pyridine 5-position, 5-bromo-3-cyclopropoxypicolinic acid provides a pre-installed aryl bromide compatible with high-yielding Suzuki-Miyaura coupling conditions (literature yields of 70–98% for analogous 5-bromopicolinate systems) . The 3-cyclopropoxy group remains intact during Pd-catalyzed coupling, enabling a two-dimensional SAR matrix in which the 3-position metabolic shield and 5-position binding determinants can be optimized independently. This contrasts with 3-cyclopropoxypicolinic acid, which lacks the 5-position diversification capability .

Fragment-Based Drug Discovery: Expanding Three-Dimensional Chemical Space in Screening Libraries

Fragment libraries seeking to increase molecular complexity and three-dimensionality (Fsp³) can incorporate 5-bromo-3-cyclopropoxypicolinic acid as a fragment-sized building block (MW 258, heavy atom count 16) that combines an sp³-rich cyclopropoxy group (Fsp³ = 0.56) with a synthetically addressable bromine for fragment elaboration [3][4]. The compound's dual orthogonal reactivity (carboxylic acid for amide/ester formation; aryl bromide for cross-coupling) supports both fragment growing and fragment merging strategies within FBDD campaigns [3].

Dopamine β-Hydroxylase (DBH) Inhibitor Scaffold Exploration with Modified 3-Position

Given the established precedent of 5-substituted picolinic acids as dopamine β-hydroxylase inhibitors [5], 5-bromo-3-cyclopropoxypicolinic acid offers a differentiated 3-position substituent for exploring DBH SAR. The cyclopropoxy group's distinct electronic (predicted pKa 2.73) and steric profile relative to previously explored 3-alkoxy and 3-hydroxy DBH inhibitors may yield novel interactions within the enzyme's copper-containing active site. The 5-bromo group further enables late-stage diversification to probe the 5-position binding pocket, which has been shown to accommodate varied substituents in fusaric acid-derived DBH inhibitors [5].

Application

Selection Property

Validation Focus

Lead optimization: metabolic replacement

Cyclopropoxy metabolic stability (class-level)

Microsomal stability comparison vs 3-methoxy

Parallel library synthesis

5-Bromo cross-coupling reactivity

Suzuki coupling scope and yield

Fragment-based screening library

High Fsp³, orthogonal handles

Library diversity and fragment elaboration

DBH inhibitor scaffold exploration

Cyclopropoxy steric/electronic profile

DBH inhibitory activity vs known scaffolds

• [1] Shanu-Wilson, J. Metabolism of Cyclopropyl Groups: A Double-Edged Sword. Hypha Discovery Blog, 2021. Available at: https://www.hyphadiscovery.co.uk/blog/metabolism-of-cyclopropyl-groups/ View Source
• [2] Stepan, A.F.; et al. Evaluating the Differences in Cycloalkyl Ether Metabolism Using LipMetE. J. Med. Chem. 2013, 56(17), 6985–6990. View Source
• [3] Design, Synthesis and Applications of Three-Dimensional Building Blocks for Fragment-Based Drug Discovery. PhD Thesis, 2023. Available at: https://core.ac.uk/works/126996392 View Source
• [4] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52(21), 6752–6756. View Source
• [5] QSAR in DBH-Blocking and Hypotensive Fusaric Acid Derivatives. Universität Regensburg Publication. Documents picolinic acid derivatives as dopamine β-hydroxylase inhibitors with substituent-dependent potency. Available at: https://epub.uni-regensburg.de/ View Source